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Abstract
Acetonedicarboxylic acid, also known as 3-oxoglutaric acid or β-ketoglutaric acid, is a

dicarboxylic acid with significant applications in organic synthesis, notably as a precursor in the

production of pharmaceutical alkaloids and in named reactions such as the Robinson tropinone

synthesis and the Weiss-Cook reaction.[1] This technical guide provides a comprehensive

overview of the available data on the physical and thermochemical properties of

acetonedicarboxylic acid. It includes detailed experimental protocols for its synthesis,

descriptions of its decomposition pathways, and its role in key organic reactions. While

extensive literature exists on its synthesis and reactivity, this guide also highlights the current

gap in experimentally determined quantitative thermochemical data, such as standard enthalpy

of formation, standard molar entropy, and heat capacity.

Physical and Chemical Properties
Acetonedicarboxylic acid is a colorless, crystalline solid that is highly soluble in water and

ethanol.[1] It is less soluble in solvents like trichloromethane and diethyl ether. The compound

is known to be thermally unstable, decomposing at temperatures above its melting point.

Table 1: Physical and Chemical Properties of Acetonedicarboxylic Acid
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Property Value Reference(s)

IUPAC Name 3-oxopentanedioic acid [2]

Synonyms

Acetonedicarboxylic acid, 3-

Oxoglutaric acid, β-

Ketoglutaric acid

[2]

CAS Number 542-05-2 [3]

Molecular Formula C₅H₆O₅ [1]

Molecular Weight 146.10 g/mol [2]

Melting Point 133-138 °C (decomposes) [1][3]

Flash Point 200 °C (open cup) [1]

pKa1 3.33 [1]

pKa2 4.27 [1]

Solubility

Highly soluble in water and

ethanol; less soluble in

trichloromethane and diethyl

ether.

[1]

Thermochemical Data
A thorough review of the existing scientific literature reveals a notable absence of

experimentally determined quantitative thermochemical data for acetonedicarboxylic acid.

Specific values for its standard enthalpy of formation (ΔHf°), standard molar entropy (S°), and

heat capacity (Cp) have not been reported.

For the purpose of comparison, the thermochemical data for its isomer, α-ketoglutaric acid (2-

oxoglutaric acid), have been reported. One study using bomb calorimetry determined the

energy of combustion of 2-keto-glutaric acid to be -1796.25 ± 4.14 kJ·mol⁻¹. From this, the

standard enthalpy of formation in the solid state was derived as -1026.99 ± 5.6 kJ·mol⁻¹.

It is important to emphasize that these values are for the α-isomer and should not be used as

direct substitutes for the β-isomer, acetonedicarboxylic acid. The difference in the position of
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the keto group is expected to result in different thermochemical properties.

Synthesis of Acetonedicarboxylic Acid
The most common and well-documented method for the synthesis of acetonedicarboxylic acid

is the dehydration and decarboxylation of citric acid using fuming sulfuric acid.

Experimental Protocol: Synthesis from Citric Acid
This protocol is adapted from the procedure described in Organic Syntheses.

Materials:

Citric acid (finely powdered)

Fuming sulfuric acid (20% free SO₃)

Ice

Ethyl acetate

Procedure:

In a round-bottomed flask equipped with a mechanical stirrer and placed in an efficient ice-

salt bath, add fuming sulfuric acid. Cool the acid to between -5 °C and 0 °C.

Slowly add finely powdered citric acid to the stirred, cooled fuming sulfuric acid. The rate of

addition should be controlled to maintain the reaction temperature below 10 °C.

After the addition is complete, continue stirring until all the citric acid has dissolved.

Allow the reaction mixture to warm gradually. A vigorous evolution of gas (carbon monoxide)

will occur. Control the foaming by intermittent cooling with an ice-water bath.

Once the initial vigorous reaction has subsided, warm the mixture to about 30 °C and

maintain this temperature until gas evolution ceases.

Cool the reaction mixture back down to 0 °C in an ice-salt bath.
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Slowly add crushed ice to the reaction mixture, ensuring the temperature does not exceed

30 °C.

Cool the mixture again to 0 °C to precipitate the crude acetonedicarboxylic acid.

Filter the crystals and wash with a small amount of ice-water, followed by washing with ethyl

acetate to remove residual sulfuric acid.

Dry the purified crystals. The yield is typically between 85% and 90%.

Note: This reaction produces carbon monoxide and should be performed in a well-ventilated

fume hood.

Citric Acid

Reaction
(-5 to 10 °C)

Fuming Sulfuric Acid

Unstable IntermediateAddition Decarbonylation &
Dehydration (30 °C)

Warming Crude Acetonedicarboxylic AcidPrecipitation with ice Purification
(Ice water & Ethyl Acetate wash) Acetonedicarboxylic Acid

Click to download full resolution via product page

Synthesis of Acetonedicarboxylic Acid from Citric Acid.

Thermal Decomposition
Acetonedicarboxylic acid is thermally unstable and decomposes to produce acetone and

carbon dioxide. In aqueous solutions, this decomposition occurs in two steps, with acetoacetic

acid as an intermediate.[1] The rate of this decomposition is influenced by pH and the presence

of metal ions.[1]

Acetonedicarboxylic Acid

Acetoacetic Acid- CO2

Carbon Dioxide

Acetone- CO2

Carbon Dioxide
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Thermal Decomposition of Acetonedicarboxylic Acid.

Key Reactions Involving Acetonedicarboxylic Acid
Acetonedicarboxylic acid is a valuable building block in organic synthesis, most notably in the

Robinson tropinone synthesis and the Weiss-Cook reaction.

Robinson Tropinone Synthesis
The Robinson tropinone synthesis is a classic example of a biomimetic reaction that assembles

the tropane skeleton from simple precursors. Acetonedicarboxylic acid (or its ester) serves as

the central three-carbon component.

Reactants

Reaction Cascade

Succinaldehyde

First Mannich Reaction

Methylamine Acetonedicarboxylic Acid

Second Mannich Reaction

Decarboxylation

Tropinone
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Robinson Tropinone Synthesis Workflow.

Weiss-Cook Reaction
The Weiss-Cook reaction utilizes an ester of acetonedicarboxylic acid and a 1,2-dicarbonyl

compound to synthesize cis-bicyclo[3.3.0]octane-3,7-dione derivatives.

Dialkyl
Acetonedicarboxylate

Condensation
1,2-Dicarbonyl

Compound

cis-Bicyclo[3.3.0]octane-
3,7-dione derivative
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Logical Flow of the Weiss-Cook Reaction.

Conclusion
Acetonedicarboxylic acid is a compound of significant interest in organic synthesis due to its

role as a versatile building block. Its synthesis from citric acid is well-established, and its

reactivity in key transformations is well-understood. However, there is a clear and significant

gap in the scientific literature concerning its fundamental thermochemical properties. The

absence of experimental data for its standard enthalpy of formation, standard molar entropy,

and heat capacity limits a complete thermodynamic understanding of its stability and reactions.

Future work involving experimental calorimetry or high-level computational chemistry would be

invaluable in filling this knowledge gap and would be of great benefit to researchers, scientists,

and professionals in the field of drug development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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